Cas no 1805938-54-8 (1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene
• CAS No: 1805938-54-8
• MF: C₇H₂BrF₅O
• MW: 276.98619890213
• MDL: MFCD28738354
• CID: 4973906
• Update Time: 2025-10-11

1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene
• AMY17202
• 1-Bromo-2,4-difluoro-5-trifluoromethoxy-benzene

• MDL： MFCD28738354
• Inchi： 1S/C7H2BrF5O/c8-3-1-6(14-7(11,12)13)5(10)2-4(3)9/h1-2H
• InChI Key： RURHXUGBRQNQLJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 4
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene

1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1805938-54-8): An Overview of Its Synthesis, Applications, and Recent Research

1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1805938-54-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural properties and potential applications. This compound is characterized by the presence of a bromine atom, two fluorine atoms, and a trifluoromethoxy group on a benzene ring, making it a valuable building block for the synthesis of various pharmaceuticals and advanced materials.

The synthesis of 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene involves a series of well-defined chemical reactions that highlight the precision and control required in modern organic synthesis. One common approach involves the bromination of 2,4-difluoro-5-(trifluoromethoxy)benzene using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield. The trifluoromethoxy group is introduced via nucleophilic substitution reactions, often using trifluoromethyl hypofluorite or triflic acid as reagents.

The unique combination of functional groups in 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene makes it an attractive intermediate for the synthesis of a wide range of compounds. The bromine atom can be readily substituted with other functional groups through various coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions allow for the introduction of aryl or vinyl groups, expanding the versatility of the compound in drug discovery and materials science applications.

In the realm of medicinal chemistry, 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene has been explored as a key intermediate in the development of novel pharmaceuticals. The trifluoromethoxy group is known to enhance lipophilicity and metabolic stability, which are crucial properties for drug candidates. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene demonstrated potent inhibition against specific cancer cell lines.

Beyond its pharmaceutical applications, 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene has also found use in materials science. The presence of fluorine atoms and the trifluoromethoxy group imparts unique electronic and physical properties to the compound, making it suitable for the development of advanced materials such as polymers and coatings. These materials exhibit enhanced thermal stability, chemical resistance, and mechanical strength, which are valuable attributes in various industrial applications.

The environmental impact of compounds like 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene is an important consideration in their development and use. Recent research has focused on optimizing synthetic routes to minimize waste generation and improve sustainability. Green chemistry principles are increasingly being applied to ensure that these compounds can be produced in an environmentally friendly manner. For example, catalytic methods that reduce the use of hazardous reagents and solvents are being explored to enhance the sustainability of their synthesis.

In conclusion, 1-Bromo-2,4-difluoro-5-(trifluoromethoxy)benzene (CAS No. 1805938-54-8) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it an invaluable intermediate for the synthesis of novel pharmaceuticals and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, ensuring that this compound remains at the forefront of scientific innovation.